Cas no 873697-63-3 (1-Piperazinecarboxylic acid, 4-[(3-nitrophenyl)methyl]-, methyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-[(3-nitrophenyl)methyl]-, methyl ester
• CAS No: 873697-63-3
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 1884156
• PubChem ID: 57597086
• Update Time: 2025-04-21

1-Piperazinecarboxylic acid, 4-[(3-nitrophenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[(3-nitrophenyl)methyl]-, methyl ester
• SCHEMBL7859148
• DB-119414
• 873697-63-3

• Inchi： 1S/C13H17N3O4/c1-20-13(17)15-7-5-14(6-8-15)10-11-3-2-4-12(9-11)16(18)19/h2-4,9H,5-8,10H2,1H3
• InChI Key： GQDKARIHRRTLHS-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCN(CC2C=CC=C(C=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 279.12190603Da
• Monoisotopic Mass: 279.12190603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.6Ų